Cas no 121714-42-9 (4-methyl-5H-Pyrido[4,3-b]indole)

4-methyl-5H-Pyrido[4,3-b]indole structure
121714-42-9 structure
Product Name:4-methyl-5H-Pyrido[4,3-b]indole
CAS No:121714-42-9
MF:C12H10N2
MW:182.221202373505
CID:1102038
PubChem ID:20039747
Update Time:2025-04-20

4-methyl-5H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-5H-Pyrido[4,3-b]indole
    • 121714-42-9
    • D73224
    • SCHEMBL3116357
    • CS-0062537
    • DB-358426
    • CHEMBL408279
    • Inchi: 1S/C12H10N2/c1-8-6-13-7-10-9-4-2-3-5-11(9)14-12(8)10/h2-7,14H,1H3
    • InChI Key: VGHYDGMSJXYFDB-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C=NC=C(C)C1=2

Computed Properties

  • Exact Mass: 182.0845
  • Monoisotopic Mass: 182.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

4-methyl-5H-Pyrido[4,3-b]indole Pricemore >>

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